Cas no 681132-67-2 (Piperidine, 1-(benzo[b]thien-2-ylcarbonyl)-4-(4-fluorobenzoyl)-)

Piperidine, 1-(benzo[b]thien-2-ylcarbonyl)-4-(4-fluorobenzoyl)- structure
681132-67-2 structure
Product name:Piperidine, 1-(benzo[b]thien-2-ylcarbonyl)-4-(4-fluorobenzoyl)-
CAS No:681132-67-2
MF:C21H18FNO2S
MW:367.436527729034
CID:1724765

Piperidine, 1-(benzo[b]thien-2-ylcarbonyl)-4-(4-fluorobenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-(benzo[b]thien-2-ylcarbonyl)-4-(4-fluorobenzoyl)-
    • Piperidine, 1-(benzo[b]thien-2-ylcarbonyl)-4-(4-fluorobenzoyl)- (9CI)
    • Inchi: 1S/C21H18FNO2S/c22-17-7-5-14(6-8-17)20(24)15-9-11-23(12-10-15)21(25)19-13-16-3-1-2-4-18(16)26-19/h1-8,13,15H,9-12H2
    • InChI Key: KXIDOVFPBSYWSV-UHFFFAOYSA-N
    • SMILES: N1(C(C2SC3=CC=CC=C3C=2)=O)CCC(C(=O)C2=CC=C(F)C=C2)CC1

Computed Properties

  • Exact Mass: 367.10434

Experimental Properties

  • Density: 1.315±0.06 g/cm3(Predicted)
  • Boiling Point: 561.0±45.0 °C(Predicted)
  • PSA: 37.38
  • pka: -2.47±0.40(Predicted)

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